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Antioxidant Capacity Comparison

Get Quote

The table below summarizes the antioxidant performance of Delphinidin 3-glucoside chloride (Dp3g) and

other common flavonoids from key assays.

Flavonoid Key Findings &
Assay Type Structural Features
Compound Performance
Delphinidin 3- ORAC, TEAC, Potent antioxidant; reduces Aglycone:
glucoside chloride Cellular Anti- vascular inflammation Delphinidin. Three
(Dp39g) inflammatory (VCAM-1/ICAM-1) [1]. OH groups on B-ring.
Higher activity in non- Glycoside: 3-O-
acylated fruit anthocyanins glucoside [2] [3] [4].
[1].
Cyanidin 3- ORAC, TEAC, Shows high, but generally Aglycone: Cyanidin.
glycosides (e.g., Cellular Anti- lower, activity than Two OH groups on B-

Cyanidin 3-glucoside) inflammatory

ABTS,
Electrochemical

Quercetin (Aglycone)

delphinidin-based
anthocyanins [1].

Powerful antioxidant; high
radical scavenging capacity

ring.

Flavonol aglycone.
Catechol group on B-
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Flavonoid Key Findings &
Assay Type Structural Features
Compound Performance
(CV), Enzyme and multifunctional ring, C2-C3 double
Inhibition bioactivity [5] [6]. bond with 3-OH [5].
Rutin (Quercetin-3-O-  ABTS, DPPH, FRAP,  Good antioxidant activity, Glycosylated at C-3,
rutinoside) Electrochemical, but often lower than its which can modulate
Enzyme Inhibition aglycone, quercetin [5] [6]. activity.
Dihydroquercetin ABTS Decolorization  Exhibits additive/mildly Lacks C2-C3 double
& Lag-time subadditive effects when bond, which can

combined with a-tocopherol  influence conjugation
[5]. and reactivity.

Experimental Protocols for Key Data

To ensure your research is reproducible, here are the methodologies behind the critical findings mentioned

above.

e ABTS Radical Scavenging (Decolorization Assay) [5]: The ABTS radical cation (ABTSe+) is
generated chemically. The antioxidant compound is mixed with the blue-green ABTSe+ solution, and
the decrease in absorbance at a specific wavelength (e.g., 734 nm) is monitored over time (e.g., 30
minutes). The antioxidant capacity is calculated as Trolox Equivalents.

¢ Oxygen Radical Absorbance Capacity (ORAC) [1]: This assay measures the ability of an
antioxidant to protect a fluorescent probe from peroxyl radical damage. The area under the
fluorescence decay curve is measured, and the antioxidant capacity is expressed as Trolox
Equivalents.

e Cellular Anti-inflammatory Activity [1]: Human endothelial cells are stimulated with a pro-
inflammatory cytokine (e.g., TNF-a) in the presence or absence of the test anthocyanin. The cell
surface expression of vascular adhesion molecules (VCAM-1 and ICAM-1) is then measured to
quantify the anti-inflammatory effect.

Structure-Activity Relationship & Mechanisms

The antioxidant efficacy of a flavonoid is largely determined by its molecular structure. The diagram below

illustrates key structural features and their impact on activity.
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The primary mechanism through which these flavonoids exert antioxidant effects is by donating a hydrogen
atom or an electron to stabilize free radicals. The presence of key structural features like the catechol group
in the B-ring and a C2-C3 double bond in conjugation with a 4-carbonyl group enhances this electron-
donating capacity and the stability of the resulting radical, making compounds like quercetin and delphinidin

particularly potent [1] [4].

Biological Pathways and Anti-inflammatory Action

Beyond simple radical scavenging, Delphinidin 3-glucoside chloride exhibits beneficial biological activity

by modulating specific cellular pathways, particularly in the context of cardiovascular inflammation.
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Research shows that Delphinidin 3-gluceside chloride and other anthocyanins can reduce the expression of
vascular adhesion molecules (VCAM-1 and ICAM-1) in human endothelial cells under inflamed conditions.
This action helps inhibit the adhesion of monocytes to the endothelium, which is a pivotal early step in the

development of atherosclerosis [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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